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Compound of Interest
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Cat. No.: B3053607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of nickel oxalate as a

precursor in the synthesis of advanced materials for rechargeable batteries. It includes detailed

experimental protocols for the preparation of both cathode and anode materials, a summary of

key performance data, and visual representations of the synthesis workflows and chemical

transformations involved.

Introduction: The Role of Nickel Oxalate in Battery
Technology
Nickel oxalate (NiC₂O₄·2H₂O) is a key precursor material in the manufacturing of high-

performance rechargeable batteries, particularly for the synthesis of nickel-rich cathode

materials like Nickel-Manganese-Cobalt (NMC) oxides. The oxalate co-precipitation method is

favored for its ability to produce homogenous, fine-particled precursors with a well-controlled

stoichiometry, which are crucial for the electrochemical performance of the final battery.[1][2]

This method is also considered more environmentally friendly and cost-effective compared to

other synthesis routes.[3] Beyond cathodes, nickel oxalate and its derivatives also show

promise as anode materials for lithium-ion batteries.[4]
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Nickel oxalate is a critical component in the co-precipitation synthesis of NMC

(LiNiₓMnᵧCo₂O₂) cathodes, which are widely used in lithium-ion batteries for electric vehicles

and portable electronics due to their high energy density and stability.[2] The oxalate precursor

route allows for the intimate mixing of transition metals at the atomic level, leading to a uniform

and well-ordered layered crystal structure in the final cathode material.[2]

Quantitative Data Summary
The following tables summarize the physical and electrochemical properties of NMC cathode

materials synthesized using nickel oxalate precursors, as reported in various studies.

Table 1: Physical Properties of NMC Precursors and Cathodes

Material
Synthesis
Method

Average
Particle Size
(µm)

Tap Density
(g/mL)

Reference

NMC-721

Precursor

Oxalate Co-

precipitation
9.19 ± 0.31 - [3]

NCM811 Oxide

Slug Flow

Oxalate Co-

precipitation

Micron-sized

spherical
2.4 [5]

NMC-811
Oxalate Co-

precipitation
20.3 - 25.4 - [6]

Table 2: Electrochemical Performance of NMC Cathodes
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Cathode
Material

Test
Conditions

Specific
Discharge
Capacity
(mAh/g)

Capacity
Retention

Reference

NMC-622 0.5 C 153.60
70.9% after 100

cycles
[1][3]

NCM811 0.1 C 202
Good cycling

performance
[5]

NMC-811

(Oxalate)
- 102.42 - [2]

Experimental Protocol: Synthesis of NMC-811 Cathode
via Oxalate Co-precipitation
This protocol outlines the steps for synthesizing LiNi₀.₈Mn₀.₁Co₀.₁O₂ (NMC-811) cathode

material using a nickel oxalate precursor.

Materials:

Nickel Sulfate Hexahydrate (NiSO₄·6H₂O)

Manganese Sulfate Monohydrate (MnSO₄·H₂O)

Cobalt Sulfate Heptahydrate (CoSO₄·7H₂O)

Oxalic Acid Dihydrate (H₂C₂O₄·2H₂O)

Sodium Hydroxide (NaOH) (for pH adjustment)

Lithium Hydroxide Monohydrate (LiOH·H₂O)

Deionized Water

Procedure:
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Preparation of Transition Metal Solution: Dissolve stoichiometric amounts of NiSO₄·6H₂O,

MnSO₄·H₂O, and CoSO₄·7H₂O in deionized water to achieve a Ni:Mn:Co molar ratio of 8:1:1.

[6]

Preparation of Oxalic Acid Solution: Prepare a 1 M solution of oxalic acid in deionized water.

[6]

Co-precipitation:

Heat the oxalic acid solution to 60-65°C in a reactor with continuous stirring.[2][6]

Slowly add the transition metal solution to the heated oxalic acid solution.[6]

Adjust the pH of the mixture to approximately 3 by adding a 5 M NaOH solution.[6]

Continue stirring the mixture at 65°C for 2 hours to allow for complete precipitation of the

mixed metal oxalate precursor.[6]

Washing and Drying the Precursor:

Allow the precipitate to settle and then decant the supernatant.

Wash the precipitate multiple times with deionized water until the pH of the wash water is

neutral (pH 7).[6]

Dry the obtained NMC-811 oxalate precursor in an oven to remove residual water.

Lithiation and Calcination:

Thoroughly mix the dried precursor with LiOH·H₂O in a mortar and pestle. A slight excess

of lithium (e.g., 5 mol%) is often used to compensate for lithium loss at high temperatures.

[2][5]

Transfer the mixture to a furnace for a two-step calcination process under an oxygen

atmosphere:[2][5]

Heat to 450-500°C for 6 hours.
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Increase the temperature to 800-850°C and hold for 12-15 hours.[2][5]

Final Product: After cooling, the resulting black powder is the NMC-811 cathode material.

Characterization
The synthesized precursor and final cathode material should be characterized using the

following techniques:

X-ray Diffraction (XRD): To determine the crystal structure and phase purity.[2][6]

Scanning Electron Microscopy (SEM): To analyze the particle size, morphology, and

uniformity.[2][6]

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the chemical bonds and

functional groups present in the material.[2][6]

Thermogravimetric Analysis (TGA): To study the thermal decomposition behavior of the

oxalate precursor.[6]

Electrochemical Testing: To evaluate the performance of the cathode material in a battery,

including specific capacity, cycling stability, and rate capability.[6]

Application in Anode Materials
While the primary application of nickel oxalate is in cathode synthesis, it has also been

investigated as an anode material for lithium-ion batteries. Nickel oxalate can deliver a high

initial discharge capacity, although its cycling stability and coulombic efficiency may require

further optimization.[4]

Quantitative Data Summary
Table 3: Electrochemical Performance of Nickel Oxalate Anode
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Anode Material
Test
Conditions

Initial
Discharge
Capacity
(mAh/g)

First Charge
Capacity
(mAh/g)

Reference

Nickel Oxalate
100 mA/g, 0-

3.0V
1321 786 [4]

Experimental Protocol: Preparation of a Nickel Oxalate
Anode
This protocol describes the fabrication of an electrode using nickel oxalate as the active

anode material.

Materials:

Nickel Oxalate (NiC₂O₄)

Carbon Black (conductive additive)

Polyacrylic Acid (PAA) (binder)

N-methylpyrrolidinone (NMP) (solvent)

Procedure:

Slurry Preparation: Mix the active material (nickel oxalate), carbon black, and PAA binder in

a weight ratio of 70:10:20 in NMP to form a homogeneous slurry.[4]

Electrode Casting: Cast the slurry onto a copper foil current collector using a doctor blade.

Drying: Dry the coated foil in a vacuum oven to remove the solvent.

Cell Assembly: Assemble a coin cell using the prepared nickel oxalate anode, a lithium

metal counter electrode, a separator, and an appropriate electrolyte (e.g., 1 M LiPF₆ in a

mixture of ethylene carbonate and dimethyl carbonate).[4]
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Visualizing the Process: Workflows and
Transformations
The following diagrams, generated using Graphviz, illustrate the key processes in the

application of nickel oxalate for battery materials.

Synthesis of NMC Cathode Material

Precursor Synthesis (Co-precipitation)

Cathode Material Preparation

Transition Metal
Sulfate Solution

(Ni, Mn, Co)

Mixing & Heating
(60-65°C, pH ~3)

Oxalic Acid
Solution

Mixed Metal
Oxalate Precursor

MixingLiOH·H₂O Calcination
(450-850°C, O₂ atm)

NMC Cathode
Material

Click to download full resolution via product page

Workflow for NMC cathode synthesis.
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Thermal decomposition of nickel oxalate.
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Factors influencing cathode performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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